Cas no 1494292-33-9 (1-(Methylsulfanyl)-3-phenylcyclobutane-1-carboxylic acid)

• Product Name: 1-(Methylsulfanyl)-3-phenylcyclobutane-1-carboxylic acid
• CAS No: 1494292-33-9
• MF: C₁₂H₁₄O₂S
• MW: 222.303362369537
• CID: 5715419
• PubChem ID: 65130455
• Update Time: 2025-08-04

1-(Methylsulfanyl)-3-phenylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(methylsulfanyl)-3-phenylcyclobutane-1-carboxylic acid
• CS-0288390
• AKOS014463683
• 1-(methylsulfanyl)-3-phenylcyclobutane-1-carboxylicacid
• 1-(Methylthio)-3-phenylcyclobutane-1-carboxylic acid
• EN300-1122476
• 1494292-33-9
• Cyclobutanecarboxylic acid, 1-(methylthio)-3-phenyl-
• 1-(Methylsulfanyl)-3-phenylcyclobutane-1-carboxylic acid

• Inchi： 1S/C12H14O2S/c1-15-12(11(13)14)7-10(8-12)9-5-3-2-4-6-9/h2-6,10H,7-8H2,1H3,(H,13,14)
• SMILES： S(C)C1(C(=O)O)CC(C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 222.07145086g/mol
• Monoisotopic Mass: 222.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 391.1±42.0 °C(Predicted)
• pka: 3.58±0.40(Predicted)

Additional information on 1-(Methylsulfanyl)-3-phenylcyclobutane-1-carboxylic acid

1-(Methylsulfanyl)-3-phenylcyclobutane-1-carboxylic Acid (CAS No. 1494292-33-9)

1-(Methylsulfanyl)-3-phenylcyclobutane-1-carboxylic acid, also known by its CAS number 1494292-33-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclobutane ring with a methylsulfanyl group and a phenyl substituent, along with a carboxylic acid functional group. The molecule's structure makes it a promising candidate for various applications, particularly in drug discovery and materials science.

The chemical structure of 1-(Methylsulfanyl)-3-phenylcyclobutane-1-carboxylic acid is defined by its cyclobutane ring, which is a four-membered carbon ring. This ring is substituted with a methylsulfanyl group (-SMe) at position 1 and a phenyl group at position 3. The carboxylic acid group (-COOH) is also attached at position 1, making this compound a derivative of cyclobutane carboxylic acid. The combination of these substituents imparts unique electronic and steric properties to the molecule, which are crucial for its potential applications.

Recent studies have highlighted the importance of cyclobutane-containing compounds in medicinal chemistry due to their ability to form stable ring structures that can mimic natural products. The presence of the methylsulfanyl group adds further complexity to the molecule, as sulfur-containing groups are known to enhance bioavailability and pharmacokinetic properties in drug candidates. Additionally, the phenyl group introduces aromaticity, which can enhance the molecule's stability and reactivity in certain chemical environments.

The synthesis of 1-(Methylsulfanyl)-3-phenylcyclobutane-1-carboxylic acid typically involves multi-step organic reactions. One common approach is the cyclization of an appropriate diene or diyne precursor under controlled conditions to form the cyclobutane ring. Subsequent functionalization steps are then used to introduce the methylsulfanyl and phenyl groups, followed by oxidation or other transformations to install the carboxylic acid moiety. Recent advancements in catalytic methods and transition metal-mediated reactions have made it possible to achieve higher yields and better selectivity in these syntheses.

In terms of applications, 1-(Methylsulfanyl)-3-phenylcyclobutane-1-carboxylic acid has shown potential in several areas. In pharmacology, it has been explored as a lead compound for anti-tumor and anti-inflammatory agents due to its ability to modulate key cellular pathways. Researchers have demonstrated that this compound can inhibit specific enzymes involved in inflammation and cancer progression, making it a valuable tool for drug development.

Beyond pharmacology, this compound has also found applications in materials science. Its unique electronic properties make it suitable for use in organic electronics, where it can serve as a building block for semiconducting materials or light-emitting diodes (LEDs). Recent studies have focused on incorporating this compound into polymer frameworks to enhance their electrical conductivity and mechanical stability.

The latest research on CAS No. 1494292-33-9 has also explored its role in green chemistry. By utilizing renewable feedstocks and sustainable synthetic methods, scientists aim to produce this compound on an industrial scale while minimizing environmental impact. These efforts align with global initiatives to promote eco-friendly chemical processes and reduce carbon footprints.

In conclusion, 1-(Methylsulfanyl)-3-phenylcyclobutane-1-carboxylic acid, with its distinctive structure and versatile properties, continues to be a focal point in both academic research and industrial applications. As new synthetic methods emerge and its biological activities are further elucidated, this compound holds immense promise for advancing medicine, materials science, and sustainable chemistry.